2-(2-Naphthyl)-1,3-diphenylimidazolidine
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Description
2-(2-Naphthyl)-1,3-diphenylimidazolidine is an imidazolidine derivative characterized by a saturated five-membered ring containing two nitrogen atoms at positions 1 and 3, substituted with phenyl groups, and a 2-naphthyl group at position 2.
Properties
Molecular Formula |
C25H22N2 |
|---|---|
Molecular Weight |
350.5g/mol |
IUPAC Name |
2-naphthalen-2-yl-1,3-diphenylimidazolidine |
InChI |
InChI=1S/C25H22N2/c1-3-11-23(12-4-1)26-17-18-27(24-13-5-2-6-14-24)25(26)22-16-15-20-9-7-8-10-21(20)19-22/h1-16,19,25H,17-18H2 |
InChI Key |
GKJDTUKSWJUFSG-UHFFFAOYSA-N |
SMILES |
C1CN(C(N1C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3)C5=CC=CC=C5 |
Canonical SMILES |
C1CN(C(N1C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3)C5=CC=CC=C5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Furyl Derivatives
2-Furyl-1,3-diphenylimidazolidine (C19H18N2O, MW 290.36 g/mol) incorporates a furan ring at position 2.
Nitrothiophenyl Derivatives
2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine (C19H17N3O2S, MW 351.42 g/mol) combines a nitro group (strong electron-withdrawing) and a thiophene ring.
- The nitro group increases reactivity in electrophilic aromatic substitution, while the sulfur atom contributes to unique redox properties .
Comparison with Target Compound : The naphthyl group lacks heteroatoms, reducing electronic polarization but offering superior stability in oxidative conditions.
Electron-Withdrawing vs. Donating Groups
Evidence from 5,5-diphenylimidazolidine-2,4-dione derivatives (e.g., SW2) demonstrates that electron-withdrawing groups (e.g., Cl, NO2) enhance antibacterial activity by increasing electrophilicity at the reactive core . In contrast, electron-donating groups (e.g., methoxy) improve solubility but reduce antimicrobial efficacy.
Implications for Target Compound : The naphthyl group’s neutral electronic profile suggests intermediate reactivity, making it versatile for both synthetic and material science applications.
Tables
Table 1: Structural and Functional Comparison
| Compound | Substituent | Molecular Formula | Molecular Weight (g/mol) | Key Applications |
|---|---|---|---|---|
| 2-(2-Naphthyl)-1,3-diphenylimidazolidine | 2-Naphthyl | C25H22N2 | 342.46 | Catalysis, material science |
| 2-(2-Chlorophenyl)-1,3-diphenylimidazolidine | 2-Chlorophenyl | C21H19ClN2 | 334.84 | Antimicrobial agents |
| 2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine | 5-Nitrothiophenyl | C19H17N3O2S | 351.42 | Reactive intermediates |
| 2-Furyl-1,3-diphenylimidazolidine | 2-Furyl | C19H18N2O | 290.36 | Drug design, hydrogen bonding |
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